N,N'-bis(4-iodophenyl)terephthalamide

• IUPAC Name: 1-N,4-N-bis(4-iodophenyl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H14I2N2O2/c21-15-5-9-17(10-6-15)23-19(25)13-1-2-14(4-3-13)20(26)24-18-11-7-16(22)8-12-18/h1-12H,(H,23,25)(H,24,26)
• InChI Key: QPYWTFCRIJYNQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)I)C(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C20H14I2N2O2
• Molecular Weight: 568.1 g/mol

Description

N,N'-bis(4-iodophenyl)terephthalamide, commonly known as BIPT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BIPT is a terephthalamide derivative that has two iodine atoms attached to the phenyl rings.

Scientific Research Applications

Synthesis and Characterization

• N,N'-bis(4-iodophenyl)terephthalamide and related compounds have been synthesized and characterized for various applications. For instance, bis(thiourea) derivatives, similar in structure, have been synthesized and their bacteriostatic activities studied (Abd Halim & Ngaini, 2016).
• Another study focused on synthesizing and characterizing bisamides like N1,N4-bis(4-(4-nitrophenoxy)phenyl)terephthalamide, revealing insights into their antioxidant properties and DNA binding capabilities (Fatima et al., 2021).

Structural and Molecular Studies

• In-depth structural and molecular studies have been conducted on compounds structurally related to N,N'-bis(4-iodophenyl)terephthalamide. For example, a study on poly(phenylene-terephthalamide)s derived from various substituted terephthalic acids discussed their layer structures and properties (Kricheldorf & Domschke, 1994).

Applications in Material Science

• N,N'-bis(4-iodophenyl)terephthalamide and similar compounds have found applications in material science. Research has demonstrated their use in creating novel thermostable materials, such as polyamideimides from bis(2-aminoethyl)terephthalamide (Hoang et al., 2020).